Cas no 120882-22-6 (Desfuroyl Ceftiofur (>85%))
Desfuroyl Ceftiofur (>85%) Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-(mercaptomethyl)-8-oxo-,(6R,7R)-
- Desfuroyl Ceftiofur
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(metho...
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-(mercap
- Desfuroyl Ceftiofur-d3
- (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Aci
- (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(mercaptomethyl)-8-oxo-, (6R-(6alpha,7b
- Desfuroyl Ceftiofur Solution, 100ppm
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(mercaptomethyl)-8-oxo-, (6R-(6alpha,7beta(Z)))-
- 120882-22-6
- (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo[420]oct-2-ene-2-carboxylic Acid
- Desfuroylceftiofur
- Desfuroyl Ceftiofur (>85%)
- Desfuroyl Ceftiofur (~90%)
- SCHEMBL13909485
- 1ST12020
- J-004406
- (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(sulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- DTXSID40904250
-
- Inchi: 1S/C14H15N5O5S3/c1-24-18-7(6-4-27-14(15)16-6)10(20)17-8-11(21)19-9(13(22)23)5(2-25)3-26-12(8)19/h4,8,12,25H,2-3H2,1H3,(H2,15,16)(H,17,20)(H,22,23)/b18-7+/t8-,12-/m1/s1
- InChI Key: OITCOWCNESRWSM-RWFJUVPESA-N
- SMILES: S1CC(CS)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N/OC)=O)=O
Computed Properties
- Exact Mass: 429.02400
- Monoisotopic Mass: 429.023531
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1
- Topological Polar Surface Area: 202
Experimental Properties
- Density: 1.89
- Melting Point: >200°C (dec)
- Refractive Index: 1.859
- PSA: 239.55000
- LogP: 0.65420
Desfuroyl Ceftiofur (>85%) Security Information
- Storage Condition:Hygroscopic, -86°C Freezer, Under Inert Atmosphere
Desfuroyl Ceftiofur (>85%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9228-1mg |
Desfuroylceftiofur |
120882-22-6 | 98% | 1mg |
¥705.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9228-5mg |
Desfuroylceftiofur |
120882-22-6 | 98% | 5mg |
¥2664.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9228-10mg |
Desfuroylceftiofur |
120882-22-6 | 98% | 10mg |
¥4683.00 | 2023-09-09 | |
| TRC | D289980-1mg |
Desfuroyl Ceftiofur (>85%) |
120882-22-6 | 1mg |
$ 136.00 | 2023-09-08 | ||
| TRC | D289980-2.5mg |
Desfuroyl Ceftiofur (>85%) |
120882-22-6 | 2.5mg |
$ 270.00 | 2023-09-08 | ||
| TRC | D289980-5mg |
Desfuroyl Ceftiofur (>85%) |
120882-22-6 | 5mg |
$481.00 | 2023-05-18 | ||
| TRC | D289980-10mg |
Desfuroyl Ceftiofur (>85%) |
120882-22-6 | 10mg |
$ 902.00 | 2023-09-08 | ||
| TRC | D289980-25mg |
Desfuroyl Ceftiofur (>85%) |
120882-22-6 | 25mg |
$1838.00 | 2023-05-18 | ||
| Apollo Scientific | BIC0123-1mg |
Desfuroyl Ceftiofur |
120882-22-6 | 1mg |
£315.00 | 2023-09-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207534D-1 mg |
Desfuroyl Ceftiofur, |
120882-22-6 | ≥90% | 1mg |
¥1,880.00 | 2023-07-10 |
Desfuroyl Ceftiofur (>85%) Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Desfuroyl Ceftiofur (>85%)
Recent Advances in Desfuroyl Ceftiofur (>85%) Research: A Comprehensive Analysis
Desfuroyl Ceftiofur (>85%), with the CAS number 120882-22-6, is a critical metabolite of Ceftiofur, a third-generation cephalosporin antibiotic widely used in veterinary medicine. This compound has garnered significant attention due to its role in pharmacokinetic studies, residue analysis, and antimicrobial efficacy. Recent research has focused on optimizing its synthesis, improving purity levels, and exploring its applications in treating bacterial infections in livestock. This briefing synthesizes the latest findings to provide a comprehensive overview of current advancements.
A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics highlighted the development of a high-performance liquid chromatography (HPLC) method for quantifying Desfuroyl Ceftiofur (>85%) in bovine plasma. The method demonstrated a detection limit of 0.05 µg/mL, offering enhanced sensitivity for residue monitoring. Researchers emphasized its utility in ensuring compliance with maximum residue limits (MRLs) set by regulatory agencies, thereby addressing food safety concerns.
In parallel, a team from the University of Georgia investigated the stability of Desfuroyl Ceftiofur (>85%) under varying pH and temperature conditions. Their findings, published in Antimicrobial Agents and Chemotherapy, revealed that the compound remains stable at pH 7.4 and 4°C for up to 72 hours, making it suitable for long-term storage in clinical settings. This stability profile is crucial for formulating extended-release preparations, which could reduce dosing frequency in livestock.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the structural modifications of Desfuroyl Ceftiofur (>85%) to enhance its antibacterial spectrum. By introducing a methyl group at the C-3 position, researchers achieved a 20% increase in activity against Escherichia coli and Salmonella strains. This modification also reduced the minimum inhibitory concentration (MIC) by 1.5-fold, suggesting potential for lower therapeutic doses.
Industry reports from 2024 indicate that the global market for Desfuroyl Ceftiofur (>85%) is projected to grow at a CAGR of 6.2% from 2024 to 2030, driven by rising demand for veterinary antibiotics and stringent food safety regulations. Manufacturers are investing in scalable synthesis methods to meet this demand, with a particular focus on reducing impurities below 15% to comply with pharmacopeial standards.
In conclusion, recent research underscores the multifaceted importance of Desfuroyl Ceftiofur (>85%) in veterinary medicine. Advances in analytical methods, stability optimization, and structural modifications are paving the way for more effective and safer applications. Continued innovation in this area holds promise for addressing antimicrobial resistance and improving livestock health management.
120882-22-6 (Desfuroyl Ceftiofur (>85%)) Related Products
- 68401-81-0(Ceftizoxime)
- 125110-14-7(Cefixime Trihydrate)
- 91832-40-5(Cefdinir)
- 80210-62-4(Cefpodoxime Acid)
- 63527-52-6(Cefotaxime)
- 65052-63-3(Cefetamet)
- 120882-25-9(Desfuroyl Ceftiofur S-Acetamide)
- 158039-15-7(Desfuroyl Ceftiofur Cysteine Disulfide (Contain 5% Ceftiofur))
- 79350-37-1(Cefixime)
- 88040-23-7(Cefepime)